Cas no 2138045-03-9 (4-(2-chloro-6-methoxyphenyl)thiophene-2-carbaldehyde)

• Product Name: 4-(2-chloro-6-methoxyphenyl)thiophene-2-carbaldehyde
• CAS No: 2138045-03-9
• MF: C₁₂H₉ClO₂S
• MW: 252.716661214828
• CID: 6060491
• PubChem ID: 165494477
• Update Time: 2025-07-23

4-(2-chloro-6-methoxyphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-6-methoxyphenyl)thiophene-2-carbaldehyde
• EN300-1178640
• 2138045-03-9

• Inchi： 1S/C12H9ClO2S/c1-15-11-4-2-3-10(13)12(11)8-5-9(6-14)16-7-8/h2-7H,1H3
• InChI Key： JNQVPHVRJQSGEN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1=CSC(C=O)=C1)OC

Computed Properties

• Exact Mass: 252.0011784g/mol
• Monoisotopic Mass: 252.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.5Ų

Additional information on 4-(2-chloro-6-methoxyphenyl)thiophene-2-carbaldehyde

Comprehensive Overview of 4-(2-chloro-6-methoxyphenyl)thiophene-2-carbaldehyde (CAS No. 2138045-03-9)

4-(2-chloro-6-methoxyphenyl)thiophene-2-carbaldehyde is a specialized organic compound with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a thiophene ring linked to a chloro-methoxyphenyl group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its versatility in drug discovery and functional material design.

The compound's CAS number 2138045-03-9 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and research contexts. With the growing demand for heterocyclic aldehydes, this compound has gained attention for its role in synthesizing bioactive molecules, particularly in oncology and neurology research. Recent studies highlight its utility as a precursor for small-molecule inhibitors targeting protein-protein interactions, a hot topic in AI-driven drug discovery platforms.

From a synthetic perspective, 4-(2-chloro-6-methoxyphenyl)thiophene-2-carbaldehyde exemplifies modern green chemistry principles. Its production often involves catalytic methods that minimize waste, aligning with the pharmaceutical industry's push toward sustainable synthesis. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing this compound, addressing frequent search queries about quality control in fine chemicals.

The thiophene-carbaldehyde moiety in this compound has sparked interest in organic electronics, where researchers explore its potential in conductive polymers and OLED materials. This connection to renewable energy technologies responds to trending searches about carbon-neutral materials. Computational chemists frequently model its electronic properties using DFT calculations, bridging experimental and theoretical approaches.

Storage and handling of CAS 2138045-03-9 require standard organic compound protocols, with particular attention to its aldehyde functionality. Stability studies indicate optimal preservation under inert atmospheres, a common question among laboratory professionals. The compound's structure-activity relationships continue to be investigated, particularly how the chloro-methoxy substitution pattern influences biological activity.

In the context of patent literature, derivatives of 4-(2-chloro-6-methoxyphenyl)thiophene-2-carbaldehyde appear in applications ranging from antiviral agents to photovoltaic materials. This diversity reflects the compound's molecular tunability, a key focus in current high-throughput screening methodologies. Analytical data sheets typically report its physical properties including melting point range and solubility profiles in common organic solvents.

The scientific community continues to explore novel cross-coupling reactions involving this thiophene derivative, addressing frequent search trends about C-H activation techniques. Recent publications demonstrate its use in constructing polycyclic aromatic systems through innovative cyclization strategies. Such advancements position this compound as a valuable building block in medicinal chemistry and material science innovation pipelines.